Cas no 87817-19-4 (Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester)

87817-19-4 structure
Product name:Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester
- dimethyl 2-ethenyl-3-ethylbutanedioate
- 87817-19-4
- DTXSID40548592
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- Inchi: InChI=1S/C10H16O4/c1-5-7(9(11)13-3)8(6-2)10(12)14-4/h5,7-8H,1,6H2,2-4H3
- InChI Key: PGKCLUFOTMTGKV-UHFFFAOYSA-N
- SMILES: CCC(C(C=C)C(=O)OC)C(=O)OC
Computed Properties
- Exact Mass: 200.10485899g/mol
- Monoisotopic Mass: 200.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52.6Ų
Butanedioic acid, 2-ethenyl-3-ethyl-, dimethyl ester Related Literature
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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3. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
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5. Cell morphology as a design parameter in the bioengineering of cell–biomaterial surface interactionsRichard Thorogate,Nicola Mordan Biomater. Sci., 2021,9, 8032-8050
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